Cas no 19183-17-6 (1,2-dimethyl-4,5-dinitro-1H-imidazole)

1,2-Dimethyl-4,5-dinitro-1H-imidazole is a high-energy nitroimidazole derivative characterized by its thermally stable and explosive properties. The compound features a rigid imidazole backbone substituted with two nitro groups at the 4,5-positions and methyl groups at the 1,2-positions, enhancing its density and stability. Its balanced molecular structure contributes to predictable detonation performance, making it suitable for specialized energetic applications. The presence of nitro groups provides high oxygen content, improving combustion efficiency, while the methyl substitutions reduce sensitivity to friction and impact compared to analogous nitroimidazoles. This compound is primarily of interest in propellant formulations and pyrotechnic research due to its controlled decomposition behavior and compatibility with other energetic materials.
1,2-dimethyl-4,5-dinitro-1H-imidazole structure
19183-17-6 structure
Product Name:1,2-dimethyl-4,5-dinitro-1H-imidazole
CAS No:19183-17-6
MF:C5H6N4O4
MW:186.1255402565
MDL:MFCD09701715
CID:228053
PubChem ID:29486
Update Time:2025-05-27

1,2-dimethyl-4,5-dinitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1,2-dimethyl-4,5-dinitro-
    • 1,2-dimethyl-4,5-dinitroimidazole
    • 1,2-dimethyl-4,5-dinitro-1H-imidazole
    • AKOS015922467
    • 19183-17-6
    • CS-0282226
    • DTXSID90172720
    • SCHEMBL10531030
    • EN300-231549
    • AKOS005167934
    • 1,2-dimethyl-4,5-dinitro-imidazole
    • MDL: MFCD09701715
    • Inchi: 1S/C5H6N4O4/c1-3-6-4(8(10)11)5(7(3)2)9(12)13/h1-2H3
    • InChI Key: AQLUEEMSUSDYEU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C([N+](=O)[O-])N=C(C)N1C)=O

Computed Properties

  • Exact Mass: 186.03898
  • Monoisotopic Mass: 186.038905
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 110

Experimental Properties

  • Density: 1.7
  • Boiling Point: 439.4°Cat760mmHg
  • Flash Point: 219.6°C
  • Refractive Index: 1.675
  • PSA: 104.1

1,2-dimethyl-4,5-dinitro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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